Cas no 102729-42-0 (2-phenyl-7-(trifluoromethyl)quinoxaline)

• Product Name: 2-phenyl-7-(trifluoromethyl)quinoxaline
• CAS No: 102729-42-0
• MF: C₁₅H₉F₃N₂
• MW: 274.240573644638
• CID: 1136424
• PubChem ID: 13581721
• Update Time: 2025-04-20

2-phenyl-7-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-7-(trifluoromethyl)quinoxaline
• 7-trifluoromethyl-2-phenylquinoxaline
• CTK0G7432
• 2-phenyl-7-trifluoromethylquinoxaline
• AGN-PC-00N5QZ
• ACMC-20m5p4
• 3-phenyl-6-trifluoromethylquinoxaline
• Quinoxaline, 2-phenyl-7-(trifluoromethyl)-
• 7-trifluoromethyl-2-phenylquinoxaline; CTK0G7432; 2-phenyl-7-trifluoromethylquinoxaline; AGN-PC-00N5QZ; ACMC-20m5p4; 3-phenyl-6-trifluoromethylquinoxaline; Quinoxaline, 2-phenyl-7-(trifluoromethyl)-;
• 102729-42-0
• DTXSID10544304
• SCHEMBL20032700

• Inchi： 1S/C15H9F3N2/c16-15(17,18)11-6-7-12-13(8-11)20-14(9-19-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： AUXRHQAIXXUFRR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=NC(=CN=2)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 274.07187
• Monoisotopic Mass: 274.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78